Cas no 2096333-52-5 (3-Chloro-2-ethoxypyridine-4-boronic acid)
2096333-52-5 structure
Product Name:3-Chloro-2-ethoxypyridine-4-boronic acid
CAS No:2096333-52-5
MF:C7H9BClNO3
MW:201.415261030197
MDL:MFCD18914508
CID:4637938
Update Time:2023-08-10
3-Chloro-2-ethoxypyridine-4-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-ethoxypyridine-4-boronic acid
- (3-chloro-2-ethoxypyridin-4-yl)boronic acid
- WID33352
- AT14644
- Y2516
-
- MDL: MFCD18914508
- Inchi: 1S/C7H9BClNO3/c1-2-13-7-6(9)5(8(11)12)3-4-10-7/h3-4,11-12H,2H2,1H3
- InChI Key: XKWNVKMBQHHEHS-UHFFFAOYSA-N
- SMILES: ClC1C(=NC=CC=1B(O)O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 161
- Topological Polar Surface Area: 62.6
3-Chloro-2-ethoxypyridine-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB309594-250 mg |
3-Chloro-2-ethoxypyridine-4-boronic acid; 96% |
2096333-52-5 | 250 mg |
€297.00 | 2023-07-19 | ||
| abcr | AB309594-1 g |
3-Chloro-2-ethoxypyridine-4-boronic acid; 96% |
2096333-52-5 | 1 g |
€637.00 | 2023-07-19 | ||
| abcr | AB309594-250mg |
3-Chloro-2-ethoxypyridine-4-boronic acid, 96%; . |
2096333-52-5 | 96% | 250mg |
€225.50 | 2025-04-20 | |
| abcr | AB309594-1g |
3-Chloro-2-ethoxypyridine-4-boronic acid, 96%; . |
2096333-52-5 | 96% | 1g |
€399.50 | 2025-04-20 | |
| A2B Chem LLC | AX55275-250mg |
3-Chloro-2-ethoxypyridine-4-boronic acid |
2096333-52-5 | 96% | 250mg |
$136.00 | 2024-04-20 | |
| A2B Chem LLC | AX55275-500mg |
3-Chloro-2-ethoxypyridine-4-boronic acid |
2096333-52-5 | 97% | 500mg |
$213.00 | 2024-01-01 | |
| A2B Chem LLC | AX55275-1g |
3-Chloro-2-ethoxypyridine-4-boronic acid |
2096333-52-5 | 96% | 1g |
$320.00 | 2024-04-20 | |
| abcr | AB309594-5g |
3-Chloro-2-ethoxypyridine-4-boronic acid, 96%; . |
2096333-52-5 | 96% | 5g |
€1293.00 | 2025-04-20 | |
| Ambeed | A784278-5g |
(3-Chloro-2-ethoxypyridin-4-yl)boronic acid |
2096333-52-5 | 97% | 5g |
$908.0 | 2024-04-21 | |
| A2B Chem LLC | AX55275-5g |
3-Chloro-2-ethoxypyridine-4-boronic acid |
2096333-52-5 | 96% | 5g |
$1136.00 | 2024-04-20 |
3-Chloro-2-ethoxypyridine-4-boronic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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